![molecular formula C20H20N4 B5572885 N-(1-naphthylmethylene)-4-(2-pyridinyl)-1-piperazinamine](/img/structure/B5572885.png)
N-(1-naphthylmethylene)-4-(2-pyridinyl)-1-piperazinamine
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Description
N-(1-naphthylmethylene)-4-(2-pyridinyl)-1-piperazinamine, also known as 1-NPN, is a fluorescent probe that is widely used in biochemical and physiological research. It is a small molecule that can be easily synthesized and has been extensively studied for its ability to bind to proteins and other biomolecules. In
Scientific Research Applications
Heterocyclic Synthesis
- N-1-Naphthyl-3-oxobutanamide, a compound structurally related to N-(1-naphthylmethylene)-4-(2-pyridinyl)-1-piperazinamine, has been utilized in the synthesis of various heterocyclic compounds. These include nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing a naphthyl moiety. These syntheses involve reactions with arylidinecyanothioacetamide, α-haloketones, and other reagents, highlighting the versatility of naphthyl-based compounds in organic synthesis (Hussein et al., 2009).
Carbonylation Reactions
- N-(2-Pyridinyl)piperazines, which share a similar pyridinyl and piperazine structure with the compound of interest, have been used in rhodium-catalyzed carbonylation reactions. These reactions involve dehydrogenation and carbonylation at a C−H bond, demonstrating the potential of these compounds in complex organic transformations (Ishii et al., 1997).
Molecular Interaction Studies
- Similar compounds have been studied for their molecular interactions, such as with the CB1 cannabinoid receptor. These studies provide insights into the structural and conformational aspects that influence receptor binding, which is crucial in the design of pharmaceutical agents (Shim et al., 2002).
Fluorescence Detection
- Naphthalimide–piperazine–pyridine-based compounds have been developed as polystyrene solid-phase fluorescent sensors for detecting Hg(ii) ions. Their ability to detect heavy metals through fluorescence highlights their potential in environmental monitoring and analytical chemistry (Liu et al., 2020).
Coordination Chemistry
- Piperazine-derived ligands, similar in structure to the compound , have been used in the synthesis of coordination polymer materials. These materials exhibit interesting structural dynamics and potential for use in materials science, showcasing the application of such compounds in the development of new materials (Hawes et al., 2016).
Proton Transfer Studies
- Studies on compounds like N-(2-hydroxy-1-naphthylmethylene)-1-pyrenamine, which share structural similarities, provide insights into proton transfer mechanisms in the crystalline state. This is crucial for understanding the behavior of molecular materials in various states (Inabe et al., 1994).
Polymer Synthesis
- Compounds derived from 1-naphthols and cycloimines, including piperidine derivatives, have been used to synthesize fused-ring naphthoxazine resins. These findings contribute to the development of new polymeric materials with potential applications in various industries (Arza et al., 2017).
Properties
IUPAC Name |
1-naphthalen-1-yl-N-(4-pyridin-2-ylpiperazin-1-yl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4/c1-2-9-19-17(6-1)7-5-8-18(19)16-22-24-14-12-23(13-15-24)20-10-3-4-11-21-20/h1-11,16H,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJOQIFPIIVOWOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)N=CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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